Cas no 681432-08-6 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)guanidine)

N-(2,3-dihydro-1,4-benzodioxin-6-yl)guanidine is a guanidine derivative featuring a benzodioxin core, offering a unique structural motif for pharmaceutical and chemical research applications. Its guanidine group provides strong basicity and hydrogen-bonding capabilities, making it a valuable intermediate in medicinal chemistry, particularly for targeting biological systems involving guanidine-recognizing enzymes or receptors. The benzodioxin moiety enhances stability and lipophilicity, potentially improving bioavailability. This compound is suitable for use in drug discovery, agrochemical development, and as a building block for heterocyclic synthesis. High purity and well-defined reactivity ensure consistent performance in synthetic pathways.

N-(2,3-dihydro-1,4-benzodioxin-6-yl)guanidine structure

681432-08-6 structure

Product Name:N-(2,3-dihydro-1,4-benzodioxin-6-yl)guanidine

CAS No:681432-08-6

MF:C₉H₁₁N₃O₂

MW:193.202541589737

MDL:MFCD14777060

CID:3436754

PubChem ID:29181446

Update Time:2025-05-27

N-(2,3-dihydro-1,4-benzodioxin-6-yl)guanidine Chemical and Physical Properties

Names and Identifiers

- GUANIDINE, (2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)-
- N-(2,3-Dihydro-1,4-benzodioxin-6-yl)guanidine
- 2-(2,3-dihydro-1,4-benzodioxin-6-yl)guanidine
- CHEMBL242839
- BDBM50476646
- F2158-0681
- 681432-08-6
- AKOS001505619
- EN300-238197
- SY304032
- 1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)guanidine
- SCHEMBL1184757
- HMS1627D09
- MFCD14777060
- N-(2,3-dihydro-1,4-benzodioxin-6-yl)guanidine
- MDL： MFCD14777060
- Inchi： 1S/C9H11N3O2/c10-9(11)12-6-1-2-7-8(5-6)14-4-3-13-7/h1-2,5H,3-4H2,(H4,10,11,12)
- InChI Key： SOBSYGGSAKHFRZ-UHFFFAOYSA-N
- SMILES： N(C1=CC=C2OCCOC2=C1)C(=N)N

Computed Properties

Exact Mass: 193.085126602Da
Monoisotopic Mass: 193.085126602Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 82.9Å²

N-(2,3-dihydro-1,4-benzodioxin-6-yl)guanidine Pricemore >>

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